
In-Depth Technical Guide to the Physical
Properties of beta-Chloroallyl Alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-2-propen-1-ol

Cat. No.: B1199897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

beta-chloroallyl alcohol (2-chloro-2-propen-1-ol). The information is presented in a structured

format to facilitate easy access and comparison for research and development applications.

Core Physical Properties of beta-Chloroallyl Alcohol
The following table summarizes the key physical properties of beta-chloroallyl alcohol. This

data is essential for its handling, application in synthesis, and for quality control purposes.
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Property Value Reference(s)

Molecular Formula C₃H₅ClO [1][2]

Molecular Weight 92.52 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 133-134 °C (at 760 mmHg) [3]

Density 1.162 g/mL (at 25 °C) [2][3]

Refractive Index (n20/D) 1.459 [3]

Flash Point 54 °C (closed cup) [3]

Solubility

Moderately soluble in water.

Highly soluble in organic

solvents such as ethanol and

acetone.

[4]

Experimental Protocols for Property Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid organic compounds like beta-chloroallyl alcohol.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small liquid

sample is the capillary tube method.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath with a stirrer)

Thermometer (calibrated)

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of the beta-chloroallyl alcohol sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid sample.

The test tube is then attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

This assembly is immersed in a heating bath (Thiele tube or oil bath).

The heating bath is heated gently and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly escape.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Measurement
The density of a liquid is its mass per unit volume. It is a fundamental physical property that can

be determined accurately using a pycnometer or a density bottle.

Apparatus:

Pycnometer or a specific gravity bottle (of a known volume)
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

an analytical balance.

The pycnometer is then filled with distilled water and placed in a constant temperature bath

(e.g., 25 °C) until it reaches thermal equilibrium.

The volume of the pycnometer is precisely determined by weighing it with the distilled water

of a known density at that temperature.

The pycnometer is emptied, dried, and then filled with beta-chloroallyl alcohol.

The filled pycnometer is again brought to the same constant temperature in the water bath.

The mass of the pycnometer filled with the sample is accurately measured.

The density of the beta-chloroallyl alcohol is calculated by dividing the mass of the sample

by the known volume of the pycnometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature-

dependent.

Apparatus:

Abbe refractometer

Constant temperature circulating water bath

Light source (typically a sodium lamp, D-line at 589 nm)
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Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or acetone) for cleaning

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The prisms of the refractometer are cleaned with a suitable solvent and dried with a lint-free

tissue.

The constant temperature water bath is set to the desired temperature (e.g., 20 °C) and

allowed to circulate through the refractometer to ensure the prisms are at a stable

temperature.

A few drops of the beta-chloroallyl alcohol sample are placed on the surface of the lower

prism using a clean dropper.

The prisms are closed and locked.

The light source is positioned, and the eyepiece is adjusted to bring the dividing line between

the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs in the

eyepiece.

The refractive index value is read directly from the instrument's scale.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a typical workflow for the experimental determination of the

physical properties of a liquid chemical sample.
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Workflow for Physical Property Determination of a Liquid Sample

Sample Preparation

Data Processing & Reporting

Obtain Liquid Sample

Assess Purity (e.g., GC/NMR)

Density Measurement Boiling Point Determination Refractive Index Measurement Solubility Assessment

Collect & Record Data

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties of a liquid chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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